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Compound of Interest

Compound Name: WAY-299765

Cat. No.: B3210328

An In-depth Examination of the Chemical Properties, Structure, and Biological Context of WAY-
299765 for Researchers, Scientists, and Drug Development Professionals.

Disclaimer: Publicly available scientific literature lacks specific biological data, experimental
protocols, and defined signaling pathways for the compound designated as WAY-299765. This
guide provides a comprehensive summary of its chemical properties and structure,
supplemented with a broader overview of the synthesis and potential biological activities of the
3-(thiazolyl)coumarin class of molecules to which it belongs. The experimental methodologies
and signaling pathways depicted are generalized from research on similar compounds and
should be considered illustrative rather than specific to WAY-299765.

Core Chemical Properties and Structure

WAY-299765, identified by the CAS number 106578-02-3, is a heterocyclic compound with the
systematic IUPAC name 3-(2-methyl-1,3-thiazol-4-yl)chromen-2-one. Initial commercial listings
for this compound have presented conflicting structural information; however, definitive data
from chemical databases such as PubChem confirms its identity as a coumarin derivative
featuring a methylthiazole substituent at the 3-position.

The key chemical and physical properties of WAY-299765 are summarized in the table below.
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Property Value Source

CAS Number 106578-02-3 PubChem
Molecular Formula C13HoNO:2S PubChem
Molecular Weight 243.28 g/mol PubChem

3-(2-methyl-1,3-thiazol-4-
IUPAC Name PubChem
yl)chromen-2-one

) CC1=NC(=CSs1)C2=CC3=CC=
Canonical SMILES PubChem
CC=C30C2=0

XVGKZNSQFDIWRA-
InChiKey PubChem
UHFFFAOYSA-N

Synthesis and Characterization

While a specific synthesis protocol for WAY-299765 is not detailed in published literature, the
synthesis of 3-(thiazolyl)coumarin derivatives is well-documented. A common synthetic route
involves the Knoevenagel condensation of a salicylaldehyde derivative with an active
methylene compound, followed by the introduction of the thiazole ring.

A generalized synthetic scheme for compounds of this class is presented below. The synthesis
of the specific precursor, 3-acetyl-chromen-2-one, can be achieved by reacting salicylaldehyde
with ethyl acetoacetate. This intermediate can then be brominated to yield 3-(bromoacetyl)-
chromen-2-one, which upon reaction with a thioamide (in this case, thioacetamide) would
cyclize to form the desired 3-(2-methyl-1,3-thiazol-4-yl)chromen-2-one.
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A generalized synthetic pathway for 3-(thiazolyl)coumarins.

Characterization of the final product would typically involve standard analytical techniques such
as Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 13C), Fourier-Transform Infrared
(FTIR) spectroscopy, and mass spectrometry to confirm the structure and purity.

Potential Biological Activities and Signaling
Pathways
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The coumarin-thiazole scaffold is a recognized "privileged structure" in medicinal chemistry,
with derivatives exhibiting a wide array of biological activities. While no specific activity has
been reported for WAY-299765, compounds with this core structure have been investigated for
their potential as:

o Anticancer Agents: Many coumarin-thiazole derivatives have been shown to possess
cytotoxic activity against various cancer cell lines.[1][2] The proposed mechanisms of action
often involve the inhibition of protein kinases or other enzymes crucial for cancer cell
proliferation and survival.

e Enzyme Inhibitors: This class of compounds has been explored as inhibitors of various
enzymes, including a-glucosidase, which is relevant to diabetes management, and histone
deacetylases (HDACSs), which are targets in cancer and other diseases.[3][4]

e Anti-inflammatory Agents: Some 3-(thiazolyl)coumarins have demonstrated anti-
inflammatory properties, potentially through the modulation of inflammatory signaling
pathways.[5]

» Antimicrobial Agents: The coumarin-thiazole core is also found in compounds with activity
against various bacterial and fungal strains.[6][7]

Given the reported activities of analogous compounds, a hypothetical signaling pathway that a
molecule like WAY-299765 could potentially modulate is a generic receptor tyrosine kinase
(RTK) pathway, which is often dysregulated in cancer.
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lllustrative inhibition of a receptor tyrosine kinase pathway.

It is critical to reiterate that this represents a potential mechanism based on the broader class
of coumarin-thiazole derivatives and has not been experimentally validated for WAY-299765.

Experimental Protocols Overview

Detailed experimental protocols for WAY-299765 are not available. However, based on the
investigation of similar compounds, a general workflow for assessing biological activity would
likely involve the following stages:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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